Cas no 1226067-36-2 ((2-Chloro-6-fluorophenyl)(cyclohexyl)methanol)

• Product Name: (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol
• CAS No: 1226067-36-2
• MF: C₁₃H₁₆ClFO
• MW: 242.716946601868
• MDL: MFCD16293497
• CID: 5216242
• Update Time: 2026-03-06

(2-Chloro-6-fluorophenyl)(cyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol
• Cyclohexyl (2-chloro-6-fluorophenyl)methanol

• MDL： MFCD16293497
• Inchi： 1S/C13H16ClFO/c14-10-7-4-8-11(15)12(10)13(16)9-5-2-1-3-6-9/h4,7-9,13,16H,1-3,5-6H2
• InChI Key： QJPROXQPNAXCOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C1CCCCC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol

Comprehensive Guide to (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol (CAS No. 1226067-36-2): Properties, Applications, and Market Insights

(2-Chloro-6-fluorophenyl)(cyclohexyl)methanol, with the CAS number 1226067-36-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique chloro-fluorophenyl and cyclohexyl substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines aromatic and aliphatic components, makes it a versatile building block in medicinal chemistry.

The growing interest in fluorinated compounds and chiral alcohols has positioned (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol as a valuable candidate for drug discovery. Researchers are particularly intrigued by its potential applications in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. The presence of both chlorine and fluorine atoms in its structure enhances its binding affinity to biological targets, a feature that is increasingly sought after in modern pharmaceutical design.

From a chemical perspective, (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol exhibits notable stability under standard laboratory conditions. Its hydroxyl group allows for further functionalization, making it a preferred starting material for synthesizing more complex molecules. Recent studies have explored its role in creating asymmetric catalysts and chiral auxiliaries, which are critical in enantioselective synthesis—a hot topic in green chemistry and sustainable pharmaceutical production.

The market for fine chemicals like (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol is expanding rapidly, driven by the increasing demand for custom synthesis and contract research services. Pharmaceutical companies and academic institutions are actively sourcing high-purity batches of this compound to support their R&D initiatives. Suppliers specializing in fluorinated building blocks have reported a steady rise in inquiries, reflecting its importance in cutting-edge drug development projects.

One of the most frequently asked questions about CAS 1226067-36-2 revolves around its synthetic routes and scalability. Current literature describes several efficient methods for its preparation, including Grignard reactions and reductive amination protocols. These processes highlight the compound's compatibility with modern flow chemistry techniques, which align with the industry's shift toward continuous manufacturing—a trend that dominates discussions in chemical engineering forums.

In analytical chemistry, (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol presents interesting challenges and opportunities. Its chromatographic behavior has been studied extensively, with reverse-phase HPLC emerging as the preferred method for purity assessment. The compound's UV absorption characteristics make it suitable for detection at low concentrations, a property that quality control laboratories find particularly valuable when working with high-potency APIs.

Environmental considerations surrounding halogenated compounds have prompted researchers to investigate the biodegradation pathways of (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol. Preliminary data suggests that certain microbial communities can metabolize this molecule, opening possibilities for green degradation strategies. This aspect resonates strongly with the current emphasis on sustainable chemistry and environmental impact assessment in chemical manufacturing.

Looking ahead, the scientific community anticipates new discoveries involving 1226067-36-2, especially in the realm of structure-activity relationships (SAR). Computational chemists are employing molecular docking simulations to predict its interactions with various biological targets, while material scientists explore its potential in creating advanced polymers with unique thermal properties. These multidisciplinary applications underscore the compound's relevance across different sectors of chemical research.

For procurement specialists and researchers seeking (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol, understanding its storage requirements and handling precautions is essential. While not classified as hazardous under standard regulations, proper chemical management practices should be followed to maintain its stability and purity. Leading suppliers typically provide detailed technical data sheets that address these operational considerations.

The intellectual property landscape surrounding CAS 1226067-36-2 reveals several patents that utilize this compound as an intermediate. These filings often focus on its incorporation into novel therapeutic agents, particularly those targeting GPCRs (G-protein coupled receptors) and kinase inhibitors. This patent activity signals continued commercial interest and suggests that (2-Chloro-6-fluorophenyl)(cyclohexyl)methanol will remain relevant in pharmaceutical innovation for years to come.